Cas no 141679-50-7 (4-Isoxazolebutanoicacid, methyl ester)

• Product Name: 4-Isoxazolebutanoicacid, methyl ester
• CAS No: 141679-50-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 101462
• PubChem ID: 45099352
• Update Time: 2025-04-18

4-Isoxazolebutanoicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolebutanoicacid, methyl ester
• methyl 4-(1,2-oxazol-4-yl)butanoate
• Methyl 4-(isoxazol-4-yl)butanoate
• 141679-50-7
• DTXSID30667842

• Inchi： 1S/C8H11NO3/c1-11-8(10)4-2-3-7-5-9-12-6-7/h5-6H,2-4H2,1H3
• InChI Key： YXDTYJGWORYRBV-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)CCCC(=O)OC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų